Cas no 1803978-71-3 (3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1803978-71-3
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4931096
• Update Time: 2025-10-30

3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O3/c1-15-6-4-14-8(16-2)5(3-13)7(6)17-9(10,11)12/h4H,3,13H2,1-2H3
• InChI Key： WIQLZGJOHCRPNH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CN)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6

Additional information on 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803978-71-3)

3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803978-71-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aminomethyl side chain, dimethoxy substituents at the 2- and 5-positions, and a trifluoromethoxy group at the 4-position, endows this molecule with unique chemical properties and biological activities that make it a promising candidate for further research and development.

The structural configuration of 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine is meticulously designed to optimize its interactions with biological targets. The aminomethyl group serves as a versatile handle for further derivatization, enabling the attachment of additional pharmacophores or tags for drug delivery systems. This functionality is particularly valuable in the design of peptidomimetics or small-molecule inhibitors targeting protein-protein interactions. The dimethoxy groups contribute to electron-donating effects, influencing the electronic properties of the pyridine ring and potentially modulating reactivity in synthetic pathways. Concurrently, the trifluoromethoxy group introduces electron-withdrawing inductive effects and potential metabolic stability enhancements, a common strategy in modern drug design to improve bioavailability and resistance to enzymatic degradation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. The combination of electronic and steric effects arising from its substituents makes 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine an intriguing scaffold for drug discovery. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) modulation, inflammation inhibition, and even oncology applications. The unique interplay between the nitrogen-containing heterocycle and the fluoro-substituent has been hypothesized to enhance binding affinity and selectivity towards certain therapeutic targets.

One of the most compelling aspects of this compound is its synthetic accessibility while maintaining structural complexity. Researchers have leveraged modern synthetic methodologies to construct analogs with modified functional groups, allowing for rapid screening of biological activity. Advances in computational chemistry have further accelerated this process by predicting binding affinities and optimizing molecular geometry through molecular docking simulations. These computational approaches are particularly valuable when dealing with complex molecules like 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine, where traditional experimental screening might be time-consuming and resource-intensive.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability. The presence of a trifluoromethoxy group in this molecule aligns with this trend, suggesting potential advantages over non-fluorinated analogs. Recent publications have highlighted the role of fluorine atoms in enhancing binding interactions within protein active sites, often leading to improved drug efficacy. For instance, fluorinated pyridines have been reported to exhibit increased potency against enzymes involved in neurotransmitter synthesis and degradation pathways.

Furthermore, the aminomethyl functionality provides a convenient site for conjugation with other bioactive molecules or probes used in diagnostic imaging. This property is particularly relevant in the development of radiolabeled tracers for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging techniques. Such applications are critical for preclinical studies aimed at understanding target engagement and pharmacokinetic profiles before advancing into clinical trials. The versatility of this compound as a building block underscores its utility across multiple disciplines within biomedical research.

The synthesis of 3-(Aminomethyl)-2,5-dimethoxy-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions at specific positions on the pyridine ring followed by protection-deprotection steps to introduce the desired functional groups sequentially. Recent innovations in catalytic methods have enabled more efficient routes to complex heterocycles while minimizing byproduct formation—a critical consideration when scaling up production for research or commercial purposes.

Evaluation of potential therapeutic applications necessitates rigorous testing across various biological assays to assess both efficacy and safety profiles. Initial cell-based assays can provide insights into cytotoxicity profiles as well as interactions with key signaling pathways relevant to diseases such as cancer or neurodegenerative disorders where pyridine derivatives show promise due their ability modulate enzyme activity through precise steric constraints imposed by their substituents.

The role computational modeling continues expand beyond mere docking studies toward predicting ADME toxicological parameters early during discovery phase saving considerable time resources compared traditional high-throughput experimentation alone thus making compounds like ours more attractive candidates progression into later stages development pipeline provided experimental validation supports initial hypotheses generated virtual space thereby bridging gap between academic curiosity industrial relevance effectively demonstrating why investing time exploring novel scaffolds worthwhile endeavor long term perspective shall continue drive innovation future medicine development landscape undoubtedly benefitting humanity direct indirect ways ultimately shall contribute betterment society overall